Cas no 681288-45-9 (tert-butyl (3R)-pyrrolidine-3-carboxylate)

Tert-butyl (3R)-pyrrolidine-3-carboxylate is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for peptide and heterocycle synthesis. The (3R)-configuration provides stereochemical control in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This compound is particularly useful in the preparation of bioactive molecules, including protease inhibitors and other pharmacologically active agents. Its high purity and well-defined stereochemistry ensure consistent performance in complex synthetic pathways. Suitable for use under inert conditions, it is commonly handled in anhydrous environments to preserve reactivity.

tert-butyl (3R)-pyrrolidine-3-carboxylate structure

681288-45-9 structure

Product Name:tert-butyl (3R)-pyrrolidine-3-carboxylate

CAS No:681288-45-9

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD15475017

CID:3300315

PubChem ID:20801002

Update Time:2025-05-26

tert-butyl (3R)-pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-PYRROLIDINECARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, (3R)-
- (R)-tert-butyl pyrrolidine-3-carboxylate
- tert-butyl (3R)-pyrrolidine-3-carboxylate
- EN300-6747302
- AKOS026740226
- SCHEMBL1415306
- 681288-45-9
- DB-404808
- tert-butyl (R)-pyrrolidine-3-carboxylate
- P19574
- MDL： MFCD15475017
- Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)7-4-5-10-6-7/h7,10H,4-6H2,1-3H3/t7-/m1/s1
- InChI Key： XWAHLXHVEMYNMY-SSDOTTSWSA-N
- SMILES： N1CC[C@@H](C(OC(C)(C)C)=O)C1

Computed Properties

Exact Mass: 171.125928785Da
Monoisotopic Mass: 171.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38.3Å²

tert-butyl (3R)-pyrrolidine-3-carboxylate Pricemore >>

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eNovation Chemicals LLC	Y1098036-1G	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	1g	$680	2024-07-21
Advanced ChemBlocks	P36626-100MG	(R)-tert-Butyl pyrrolidine-3-carboxylate	681288-45-9	95%	100MG	$285	2023-04-13
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-100MG	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	100MG	￥ 1,042.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-250MG	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	250MG	￥ 1,663.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-500MG	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	500MG	￥ 2,772.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-1G	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	1g	￥ 4,158.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-5G	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	5g	￥ 12,474.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA300280-10G	tert-butyl (3R)-pyrrolidine-3-carboxylate	681288-45-9	97%	10g	￥ 20,790.00	2023-03-16